Cas no 5118-57-0 (1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-)

• Product name: 1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-
• CAS No: 5118-57-0
• MF: C₂₁H₂₀O₂
• MW: 304.3823
• CID: 363022
• PubChem ID: 12497213

1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-[(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)methyl]-3,4-dihydro-2H-naphthalen-1-one
• 2,2'-Methylenedi(3,4-dihydronaphthalen-1(2H)-one)
• 5118-57-0
• DTXSID70500426
• 1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-

• Inchi： InChI=1S/C21H20O2/c22-20-16(11-9-14-5-1-3-7-18(14)20)13-17-12-10-15-6-2-4-8-19(15)21(17)23/h1-8,16-17H,9-13H2
• InChI Key： RNXWZQMNNPMIEQ-UHFFFAOYSA-N
• SMILES： C(C1CCC2C(=CC=CC=2)C1=O)C1CCC2C(=CC=CC=2)C1=O

Computed Properties

• Exact Mass: 304.1464
• Monoisotopic Mass: 304.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14